Cas no 51622-66-3 (6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid structure
51622-66-3 structure
Product Name:6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
CAS No:51622-66-3
MF:C6H6N2O3S
MW:186.188439846039
CID:4714896
Update Time:2023-11-21

6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • 6-methyl-2-oxo-4-sulfanyl-1,2-dihydropyrimidine-5-carboxylic acid
    • Z2786644769
    • 4-methyl-2-oxo-6-sulfanylidene-1,3-dihydropyrimidine-5-carboxylic acid
    • 6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
    • Inchi: 1S/C6H6N2O3S/c1-2-3(5(9)10)4(12)8-6(11)7-2/h1H3,(H,9,10)(H2,7,8,11,12)
    • InChI Key: GESVWGIGCZOZDZ-UHFFFAOYSA-N
    • SMILES: S=C1C(C(=O)O)=C(C)NC(N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 308
  • Topological Polar Surface Area: 111

6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M279411-100mg
6-Methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic Acid
51622-66-3
100mg
$ 95.00 2022-06-04
TRC
M279411-500mg
6-Methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic Acid
51622-66-3
500mg
$ 365.00 2022-06-04
TRC
M279411-1g
6-Methyl-2-oxo-4-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic Acid
51622-66-3
1g
$ 550.00 2022-06-04
A2B Chem LLC
AX47201-50mg
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
51622-66-3 95%
50mg
$126.00 2024-04-19
A2B Chem LLC
AX47201-100mg
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
51622-66-3 95%
100mg
$171.00 2024-04-19
A2B Chem LLC
AX47201-250mg
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
51622-66-3 95%
250mg
$228.00 2024-04-19
A2B Chem LLC
AX47201-500mg
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
51622-66-3 95%
500mg
$395.00 2024-04-19
A2B Chem LLC
AX47201-1g
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
51622-66-3 95%
1g
$517.00 2024-04-19
A2B Chem LLC
AX47201-2.5g
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
51622-66-3 95%
2.5g
$977.00 2024-04-19
A2B Chem LLC
AX47201-5g
6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
51622-66-3 95%
5g
$1427.00 2024-04-19

6-methyl-2-oxo-4-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd